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Compound of Interest

Compound Name: Citraconimide

Cat. No.: B094617 Get Quote

For Immediate Use by Laboratory Professionals

This document provides critical safety protocols and logistical plans for the handling and

disposal of Citraconimide, tailored for researchers, scientists, and drug development

professionals. The following procedural guidance is designed to ensure a safe laboratory

environment and operational efficiency.

Hazard Summary and Personal Protective
Equipment (PPE)
Citraconimide is classified as a hazardous substance that poses several risks upon exposure.

It is crucial to use appropriate personal protective equipment to mitigate these hazards.

Hazards Associated with Citraconimide:

Skin Irritation: Causes skin irritation.[1]

Serious Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

Allergic Skin Reaction: May cause an allergic skin reaction.
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While specific Occupational Exposure Limits (OELs) for Citraconimide have not been

established by major regulatory bodies, a conservative approach to handling is essential. The

selection of appropriate gloves is critical; however, specific breakthrough times for

Citraconimide are not readily available. Therefore, glove selection should be based on

resistance to the general chemical class.

Parameter Value/Recommendation Source/Citation

Occupational Exposure Limit

(OEL)
Not Established [2][3]

Glove Material

Recommendation

Nitrile or Neoprene gloves are

recommended for handling.

Always inspect gloves for

integrity before use and

dispose of them immediately

after contamination.

[4]

Glove Breakthrough Time

Data not specific to

Citraconimide. For incidental

contact, select gloves with

good chemical resistance. For

prolonged contact, consult the

glove manufacturer's

resistance data for similar

chemicals.

[1][5]

Operational Plan for Handling Citraconimide
A systematic approach to handling Citraconimide from receipt to disposal is mandatory to

ensure safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Citraconimide in a cool, dry, and well-ventilated area, away from incompatible

materials.
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The container should be tightly closed and clearly labeled.

2. Handling and Use:

All handling of Citraconimide powder should be conducted in a certified chemical fume

hood to avoid inhalation of dust.

Wear the appropriate PPE as detailed in the table above. This includes a lab coat, safety

goggles, and chemical-resistant gloves. For tasks with a higher risk of aerosol generation, a

face shield and respiratory protection may be necessary.

Avoid the formation of dust and aerosols.

Wash hands thoroughly after handling.

3. Spill Management:

In case of a spill, evacuate the area if necessary.

For small spills, use an absorbent material to clean up the substance, avoiding dust

generation.

Place the absorbed material and any contaminated PPE into a sealed, labeled container for

hazardous waste disposal.

Ensure the spill area is decontaminated before resuming work.

Disposal Plan
Proper disposal of Citraconimide and its waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:

All solid waste contaminated with Citraconimide (e.g., gloves, wipes, absorbent pads)

should be collected in a dedicated, clearly labeled hazardous waste container.
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Liquid waste containing Citraconimide should be collected in a separate, compatible, and

sealed hazardous waste container.

2. Container Management:

Waste containers must be kept closed except when adding waste.

Ensure containers are in good condition and compatible with the waste.[6]

Label all waste containers with "Hazardous Waste" and the specific contents.

3. Disposal Procedure:

Dispose of Citraconimide waste through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.[7]

Do not dispose of Citraconimide down the drain or in the regular trash.[7]

Empty containers that held Citraconimide should be triple-rinsed with a suitable solvent; the

rinsate must be collected as hazardous waste.[6]

Experimental Workflow Diagram
The following diagram illustrates the key stages of working with Citraconimide and the

required safety measures at each step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

